Cas no 1956382-95-8 (3,4-Dichloro-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 3,4-Dichloro-1H-pyrazolo[4,3-c]pyridine
• CAS No: 1956382-95-8
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• CID: 4728319
• Update Time: 2025-09-26

3,4-Dichloro-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-1H-pyrazolo[4,3-c]pyridine
• AX8320187

• Inchi： 1S/C6H3Cl2N3/c7-5-4-3(1-2-9-5)10-11-6(4)8/h1-2H,(H,10,11)
• InChI Key： UAJOPGLYCGXBLZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=CC2=NN1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Topological Polar Surface Area: 41.6

Additional information on 3,4-Dichloro-1H-pyrazolo[4,3-c]pyridine

Comprehensive Overview of 3,4-Dichloro-1H-pyrazolo[4,3-c]pyridine (CAS No. 1956382-95-8)

3,4-Dichloro-1H-pyrazolo[4,3-c]pyridine (CAS No. 1956382-95-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The pyrazolo[4,3-c]pyridine scaffold is a versatile framework, often explored for its potential in drug discovery and material science. Researchers are particularly interested in its chlorinated derivatives, which exhibit enhanced reactivity and binding affinity in biological systems. This compound's CAS number 1956382-95-8 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases.

The growing demand for heterocyclic compounds like 3,4-Dichloro-1H-pyrazolo[4,3-c]pyridine is driven by their applications in developing novel therapeutics. Recent studies highlight its potential as a kinase inhibitor, a class of molecules widely investigated for treating cancers and inflammatory diseases. The dichloro substitution at the 3,4-positions enhances its electronic properties, making it a valuable intermediate in medicinal chemistry. Additionally, its pyridine-pyrazole fusion structure aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for high-affinity interactions.

In the context of sustainable chemistry, 3,4-Dichloro-1H-pyrazolo[4,3-c]pyridine is also being evaluated for its role in green synthesis methodologies. Researchers are exploring catalytic systems to minimize waste and improve yield, addressing the pharmaceutical industry's push toward environmentally friendly processes. The compound's stability under various conditions makes it a candidate for flow chemistry applications, a technique gaining traction for scalable and efficient production.

From a commercial perspective, the global market for pyrazolo[4,3-c]pyridine derivatives is expanding, with suppliers emphasizing high-purity grades to meet research and industrial demands. Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of CAS No. 1956382-95-8, ensuring compliance with stringent quality standards. The compound's safety data and handling protocols are well-documented, facilitating its integration into laboratory workflows.

Looking ahead, 3,4-Dichloro-1H-pyrazolo[4,3-c]pyridine is poised to play a pivotal role in advancing precision medicine and agrochemical innovation. Its structural versatility and functionalizability align with emerging trends in AI-driven drug discovery, where computational models predict optimal modifications for target specificity. As the scientific community continues to unravel its potential, this compound remains a focal point for interdisciplinary research, bridging gaps between chemistry, biology, and materials science.